Titanium triisostearoylisopropoxide

• CAS No.: 61417-49-0
• Molecular Formula: C57H116O7Ti
• Molecular Weight: 961.4 g/mol
• IUPAC Name: 16-methylheptadecanoic acid;propan-2-ol;titanium
• InChI: InChI=1S/3C18H36O2.C3H8O.Ti/c3*1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20;1-3(2)4;/h3*17H,3-16H2,1-2H3,(H,19,20);3-4H,1-2H3
• InChI Key: IEKHISJGRIEHRE-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)CCCCCCCCCCCCCCC(=O)O.CC(C)O.[Ti]
• physical_description: Liquid
• Pictograms: Irritant
• Synonyms: TITANIUM TRIISOSTEAROYLISOPROPOXIDE; TRIS(ISOOCTADECANOATO)PROPANOLATOTITANIUM; Isopropyltriisostearoyltitanate; titaniumtriisostearolyisopropoxide; tris(isooctadecanoato-o)(2-propanolato)-titaniu; tris(isooctadecanoato-O)(2-propanolato)-Titanium; tris(iso

Description

Isopropyl titanium triisostearate is a synthetic compound derived from fatty acids. It is primarily used as a surface modifier in various applications, including cosmetics and personal care products. This compound is known for its ability to enhance the adhesion and color development properties of pigments, making it a valuable ingredient in formulations that require stable and long-lasting effects .

Mechanism of Action

Target of Action

Titanium Triisostearoylisopropoxide, also known as Isopropyl Titanium Triisostearate or 16-methylheptadecanoic acid;propan-2-ol;titanium, is a chemical compound with the molecular formula C228H436O16Ti . It is primarily used as a chemical intermediate , which means it is used in the synthesis of other chemical compounds

Pharmacokinetics

This compound is a burgundy transparent viscous liquid . It has a density of 0.95 g/cm³ , a vapor pressure of 60.2hPa at 25℃ , and a refractive index of 1.4810 . Its water solubility is 597μg/L at 25℃

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its low water solubility suggests that it may be less effective in aqueous environments. Additionally, its vapor pressure indicates that it can evaporate under certain conditions , which could affect its stability and efficacy.

Biochemical Analysis

Cellular Effects

Titanium-based compounds, such as Titanium Dioxide nanoparticles, have been shown to induce cytotoxicity and genomic DNA hypomethylation in human respiratory cells

Molecular Mechanism

Titanium-based compounds are known to interact with biomolecules at the molecular level . These interactions can lead to changes in gene expression and can involve binding interactions with biomolecules and enzyme inhibition or activation .

Preparation Methods

Isopropyl titanium triisostearate is synthesized through the reaction of titanium isopropoxide with isostearic acid. The reaction typically occurs under controlled conditions to ensure the formation of the desired product. The process involves the following steps:

Reaction Setup: Titanium isopropoxide is mixed with isostearic acid in a suitable solvent.

Reaction Conditions: The mixture is heated to a specific temperature to facilitate the reaction. The reaction is usually carried out under an inert atmosphere to prevent oxidation.

Product Isolation: The resulting product is purified through filtration and distillation to obtain pure isopropyl titanium triisostearate.

Chemical Reactions Analysis

Isopropyl titanium triisostearate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of titanium dioxide and other oxidation products.

Substitution: It can participate in substitution reactions where the isopropyl or isostearate groups are replaced by other functional groups.

Hydrolysis: In the presence of water, isopropyl titanium triisostearate can hydrolyze to form titanium hydroxide and isostearic acid.

Common reagents used in these reactions include oxidizing agents, acids, and bases. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Isopropyl titanium triisostearate has a wide range of scientific research applications, including:

Cosmetics: It is used as a surface modifier to improve the adhesion and color development of pigments in cosmetic formulations.

Industrial Coatings: The compound is used in industrial coatings to improve the adhesion and durability of paints and coatings on various substrates.

Nanotechnology: Isopropyl titanium triisostearate is utilized in the synthesis of nanoparticles and nanocomposites, where it acts as a stabilizing agent to prevent agglomeration.

Comparison with Similar Compounds

Isopropyl titanium triisostearate can be compared with other titanium-based compounds, such as:

Titanium Ethoxide: Used as a binder in coatings and adhesives.

Titanium Citrate: Functions as a colorant and humectant in cosmetic formulations.

Titanium Isostearates: Acts as a film former and opacifying agent in personal care products.

Isopropyl titanium triisostearate is unique due to its specific application as a surface modifier, providing enhanced adhesion and color development properties that are not as prominent in other titanium-based compounds.

Biological Activity

Titanium triisostearoylisopropoxide, also known as isopropyl titanium triisostearate, is a titanium-based compound with various applications in nanotechnology, cosmetics, and industrial coatings. This article explores its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C228H436O16Ti
• Molecular Weight : 915.41 g/mol
• Density : 0.95 g/cm³
• Solubility : 597 µg/L at 25°C
• Boiling Point : 400.8 °C at 760 mmHg
• Flash Point : 225.6 °C

These properties indicate that this compound is a viscous liquid with low solubility in water, which can influence its biological interactions and applications.

This compound exhibits biological activity primarily through its interaction with cellular components. It has been shown to affect cellular processes, including:

• Cytotoxicity : Similar to other titanium compounds, it can induce cytotoxic effects in various cell types. For instance, titanium dioxide nanoparticles have demonstrated cytotoxicity and genomic DNA hypomethylation in human respiratory cells .
• Inflammatory Response : Studies indicate that titanium-based nanoparticles can provoke an inflammatory response characterized by increased expression of inflammatory cytokines such as tumor necrosis factor (TNF)-α and interleukin (IL)-2 .

Case Studies and Applications

• Cosmetic Formulations :
  • This compound is utilized as a surface modifier in cosmetic products to enhance the stability and performance of formulations containing titanium dioxide nanoparticles. It acts as a hydrophobic coating agent that influences the stability and rheological properties of emulsions .
  • Research has indicated that formulations with this compound can exhibit cytotoxicity at higher concentrations, particularly when stored under adverse conditions.
• Nanotechnology :
  • The compound serves as a stabilizing agent in the synthesis of nanoparticles and nanocomposites, preventing agglomeration during the production process .
• Industrial Coatings :
  • It is employed in industrial coatings to improve adhesion and durability on various substrates.

Cellular Effects

Titanium compounds are known to interact with biomolecules at the molecular level. The cytotoxic effects observed in studies suggest a potential for these compounds to disrupt normal cellular function through oxidative stress mechanisms or direct interaction with cellular structures .

Safety Concerns

Despite its utility, there are safety concerns associated with this compound, particularly regarding its potential cytotoxic effects when used in high concentrations or over prolonged periods. This necessitates further research into its long-term health impacts and environmental consequences .

Summary Table of Biological Activity

Parameter	Observation
Cytotoxicity	Induces cell death in human respiratory cells
Inflammatory Response	Increases cytokine expression (TNF-α, IL-2)
Applications	Cosmetics, nanotechnology, industrial coatings
Safety Concerns	Potential toxicity at high concentrations

Customer Q & A

Q1: What are the applications of isopropyl titanium triisostearate in cosmetic formulations?

A1: Isopropyl titanium triisostearate, also known as titanium triisostearoylisopropoxide, is primarily used as a surface modifier in various applications. In cosmetics, it enhances the luster of surfaces by aiding in the retention of luster-enhancing pigments []. Research has explored its incorporation into sunscreen formulations containing titanium dioxide nanoparticles (TiO2). The compound acts as a hydrophobic coating agent for the nanoparticles, influencing the stability and rheological properties of the emulsions [].

Q2: Are there any safety concerns regarding the use of isopropyl titanium triisostearate-coated titanium dioxide nanoparticles in cosmetic products?

A3: Research suggests that formulations containing isopropyl titanium triisostearate-coated TiO2 nanoparticles can exhibit cytotoxicity, particularly at higher concentrations and after prolonged storage at high temperatures []. This effect is thought to be related to the adsorption of emulsion components onto the nanoparticle surface during aging, altering their properties and potentially leading to the release of more toxic residues. Further research is needed to fully elucidate the long-term health and environmental impacts of these modified nanoparticles [].

Q3: Beyond cosmetics, are there other applications for isopropyl titanium triisostearate?

A4: Yes, isopropyl titanium triisostearate is also utilized in the development of novel cat litter formulations []. Its inclusion, alongside other components like modified straw carbon and attapulgite clay, contributes to the water absorption, deodorizing, and antibacterial properties of the cat litter [].

Q4: Are there resources available to further explore the properties and applications of isopropyl titanium triisostearate?

A5: While specific research databases dedicated solely to isopropyl titanium triisostearate might not be widely available, resources like Semantic Scholar offer valuable scientific literature on the compound and its applications. Searching within these databases using the compound's name or its synonym, this compound, can provide further insights into its properties, applications, and related research [, , , ].